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Compound of Interest

Compound Name: Eserine salicylate

Cat. No.: B15339708

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Eserine salicylate's inhibitory activity on
Acetylcholinesterase (AChE) versus Butyrylcholinesterase (BuChE), supported by experimental
data. Eserine, also known as physostigmine, is a well-established reversible cholinesterase
inhibitor. Its salicylate salt is commonly used in research and clinical settings. Understanding its
specificity is crucial for applications targeting the cholinergic system, particularly in the
development of therapies for neurological disorders such as Alzheimer's disease.

Quantitative Comparison of Inhibitory Potency

The inhibitory potency of Eserine (physostigmine) is typically quantified by its half-maximal
inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce
enzyme activity by 50%. A lower IC50 value indicates greater potency. The following table
summarizes IC50 values for Eserine against both AChE and BuChE from various sources.
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Source
o IC50 Value ]
Inhibitor Target Enzyme Organism/Ass  Reference
(UM) .
ay Condition
Eserine Acetylcholinester
o 0.117 £ 0.007 Human [1]
(Physostigmine) ase (AChE)
Eserine Butyrylcholineste
o 0.059 £ 0.012 Human [1]
(Physostigmine) rase (BUChk)
Eserine Acetylcholinester ]
o 0.85 + 0.0001 In vitro assay [2][3]
(Physostigmine) ase (AChE)
Eserine Butyrylcholineste ]
o 0.04 £ 0.0001 In vitro assay [2][3]
(Physostigmine) rase (BUChE)
o Acetylcholinester Torpedo
Physostigmine 0.057 o [4]
ase (AChE) californica
o Butyrylcholineste
Physostigmine 0.130 Human [4]

rase (BUChE)

Note: IC50 values can vary between studies due to differences in experimental conditions,

such as enzyme source, substrate concentration, and buffer composition.

Mechanism of Action: Reversible Cholinesterase

Inhibition

Eserine functions as a reversible inhibitor of both AChE and BUChE. It binds to the active site

of these enzymes, forming a carbamylated intermediate that is hydrolyzed much more slowly

than the acetylated enzyme formed with the natural substrate, acetylcholine. This transient

inactivation of the enzyme leads to an accumulation of acetylcholine in the synaptic cleft,

thereby enhancing cholinergic neurotransmission.[5]
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Reagent Preparation

Prepare Buffer, DTNB,
Substrates (ATCI/BTCI),
Enzymes (AChE/BuChE),

and Inhibitor dilutions

Assay Protocol (96-well plate)
A4
Add Buffer, DTNB, Enzyme,
and Inhibitor/Solvent to wells

:

Incubate for 10-15 min
at controlled temperature

Add Substrate
(ATCI or BTCI)

Kinetic measurement of
absorbance at 412 nm

Data Analysis
y

Calculate reaction rates
(AAbs/min)
[Calculate % InhibitioD

Plot % Inhibition vs. [Inhibitor]
to determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15339708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

